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Currently, there is a significant lack of publicly available scientific literature detailing the specific

biological activity of the (S)-3-Methyl-1-heptanol enantiomer. Extensive searches of chemical

and biological databases have yielded minimal information regarding its pharmacological

effects, mechanism of action, or potential therapeutic applications.

While detailed information is scarce for (S)-3-Methyl-1-heptanol, it is important to distinguish it

from its isomers, for which some biological activities have been documented. For instance,

various stereoisomers of 4-methyl-3-heptanol have been identified as aggregation pheromones

in several insect species, including the almond bark beetle, Scolytus amygdali. In this context,

specific stereoisomers play distinct roles, with some acting as attractants and others as

inhibitors. This highlights the critical role of stereochemistry in biological activity within this class

of compounds.

The racemic mixture of 3-Methyl-1-heptanol is registered under CAS number 1070-32-2, while

the (S)-enantiomer is identified by CAS number 61169-84-4. General information available for

the broader class of methylheptanols indicates their use in the fragrance and flavor industry

due to their characteristic fruity odors. However, this application does not provide the in-depth

biological data required for a comprehensive technical assessment for researchers and drug

development professionals.

At present, no quantitative data on the biological efficacy or potency (e.g., IC₅₀, EC₅₀), detailed

experimental protocols from bioactivity studies, or elucidated signaling pathways specifically for

(S)-3-Methyl-1-heptanol could be retrieved from the available scientific literature.
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Therefore, this document cannot provide the requested in-depth technical guide, including data

tables and visualizations, due to the absence of foundational research on the biological activity

of (S)-3-Methyl-1-heptanol. Further investigation and primary research are required to

characterize the biological profile of this specific enantiomer.

To cite this document: BenchChem. [Biological Activity of (S)-3-Methyl-1-heptanol: An
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093506#biological-activity-of-s-3-methyl-1-heptanol-
enantiomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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